Cas no 893097-46-6 (N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893097-46-6
• MF: C₂₁H₂₆N₂O₃S
• MW: 386.507744312286
• CID: 6103615
• PubChem ID: 7475015
• Update Time: 2025-07-10

N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• 4H-Cyclopenta[b]thiophene-3-carboxamide, 5,6-dihydro-N-methyl-2-[[3-(pentyloxy)benzoyl]amino]-
• N-methyl-2-(3-(pentyloxy)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• AKOS002069917
• N-methyl-2-[3-(pentyloxy)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• N-methyl-2-[(3-pentoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• 893097-46-6
• F1830-0074

• Inchi： 1S/C21H26N2O3S/c1-3-4-5-12-26-15-9-6-8-14(13-15)19(24)23-21-18(20(25)22-2)16-10-7-11-17(16)27-21/h6,8-9,13H,3-5,7,10-12H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： BDQIUIHUUZCYBP-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=CC(OCCCCC)=C1)S2

Computed Properties

• Exact Mass: 386.16641387g/mol
• Monoisotopic Mass: 386.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 471.2±45.0 °C(Predicted)
• pka: 12.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Professional Introduction to N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893097-46-6)

N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 893097-46-6, represents a novel molecular entity with a complex structural framework that combines elements of benzamide, cyclopentabthiophene, and pentyloxy functional groups. The intricate architecture of this molecule not only makes it a subject of interest for synthetic chemists but also opens up diverse possibilities for its application in drug discovery and development.

The core structure of N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide revolves around a cyclopentabthiophene scaffold, which is a fused ring system consisting of five-membered rings containing sulfur atoms. This particular scaffold is known for its ability to exhibit a wide range of biological activities due to its rigid and aromatic nature. The presence of the benzamido group at the 2-position and the pentyloxy substituent at the 3-position further enhances the molecular complexity and potential pharmacological properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The cyclopentabthiophene moiety, in particular, has been extensively studied for its role in various pharmacological contexts. For instance, derivatives of cyclopentabthiophene have shown promise in the treatment of neurological disorders, cardiovascular diseases, and even certain types of cancer. The benzamido group is another important pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with biological targets such as enzymes and receptors.

The pentyloxy group in N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide introduces a hydrophobic region to the molecule, which can influence its solubility and bioavailability. This modification is particularly significant in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. The N-methyl group at the amide position further contributes to the overall charge distribution and electronic properties of the molecule, which are critical factors in determining its biological activity.

One of the most exciting aspects of N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide is its potential as a lead compound for further drug development. Researchers have been exploring various synthetic strategies to modify this molecule and optimize its pharmacological properties. For example, structure-based drug design approaches have been employed to identify analogs that may exhibit enhanced potency or selectivity against specific biological targets.

Recent studies have also highlighted the importance of computational modeling in understanding the interactions between this compound and biological systems. Molecular docking simulations have been used to predict how N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide might bind to enzymes or receptors involved in disease pathways. These computational studies have provided valuable insights into the molecular mechanisms underlying its potential therapeutic effects.

The synthesis of N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in building the cyclopentabthiophene core and introducing the various functional groups.

Once synthesized, N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays to assess its interaction with target proteins and cellular models to investigate its effects on living systems. The results from these studies are crucial for determining whether this compound has the potential to advance into clinical trials.

In conclusion, N-methyl-2-3-(pentyloxy)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893097-46-6) is a promising compound with a unique structural framework that combines elements of benzamide, cyclopentabthiophene, and pentyloxy groups. Its potential applications in pharmaceutical chemistry and medicinal biology make it a subject of great interest among researchers. As further studies continue to uncover its pharmacological properties and synthetic pathways for optimization are developed，this compound is poised to play a significant role in the discovery and development of new therapeutic agents.